Cas no 627046-85-9 (5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

• Product Name: 5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
• CAS No: 627046-85-9
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5855444
• PubChem ID: 86261521
• Update Time: 2025-07-09

5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-nitrophenyl)-2-propylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• Pyrimido[4,5-b]quinoline-4,6(3H,7H)-dione, 5,8,9,10-tetrahydro-5-(4-nitrophenyl)-2-(propylthio)-
• AKOS016102261
• 5-(4-nitrophenyl)-2-(propylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
• 627046-85-9
• 5-(4-nitrophenyl)-2-propylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• AKOS002774388
• F1543-0121
• 5-(4-nitrophenyl)-2-(propylsulfanyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
• 5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

• Inchi： 1S/C20H20N4O4S/c1-2-10-29-20-22-18-17(19(26)23-20)15(11-6-8-12(9-7-11)24(27)28)16-13(21-18)4-3-5-14(16)25/h6-9,15H,2-5,10H2,1H3,(H2,21,22,23,26)
• InChI Key： ZCKNMMFKKKFMFP-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C([N+]([O-])=O)C=C2)C2C(=O)NC(SCCC)=NC1=2

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 640.2±65.0 °C(Predicted)
• pka: 3.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

5-(4-Nitrophenyl)-2-(Propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-Pyrimido[4,5-b]Quinoline-4,6-Dione: A Comprehensive Overview

The compound with CAS No 627046-85-9 is a highly specialized organic molecule known as 5-(4-nitrophenyl)-2-(propylsulfanyl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione. This molecule belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. The pyrimido[4,5-b]quinoline core structure is a key feature of this compound and has been extensively studied for its role in various biochemical pathways.

Recent studies have highlighted the importance of pyrimido[4,5-b]quinoline derivatives in drug discovery. These compounds are known to exhibit potent anti-inflammatory and anti-cancer properties. The presence of the 4-nitrophenyl group in this molecule adds to its versatility by enhancing its ability to interact with specific biological targets. Furthermore, the propylsulfanyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that pyrimido[4,5-b]quinoline derivatives can selectively inhibit the growth of cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to target specific oncogenic pathways and modulate cellular signaling networks. The nitrophenyl group contributes to this activity by enhancing the compound's ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its anti-cancer properties, this compound has also shown potential in treating inflammatory diseases. The propylsulfanyl group is known to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This makes it a valuable candidate for developing new therapies for conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that utilize advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the yield but also ensure the purity of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's structure-function relationship. Molecular docking studies have revealed that the pyrimido[4,5-b]quinoline core interacts with key residues in target proteins such as kinases and proteases. This interaction is critical for the compound's biological activity and provides insights into its mechanism of action.

Moreover, the nitrophenyl group has been shown to influence the compound's stability under physiological conditions. Stability studies conducted under simulated gastrointestinal conditions have demonstrated that this group enhances resistance to enzymatic degradation. This property is essential for ensuring that the compound maintains its efficacy upon oral administration.

The development of novel analogs based on this compound has opened new avenues for research. By modifying substituents at different positions on the pyrimido[4,5-b]quinoline core, scientists can fine-tune the compound's pharmacological properties such as solubility and bioavailability. These analogs are currently being evaluated in preclinical models for their potential therapeutic applications.

In conclusion